Cas no 1185-02-0 (3,4-Hexanediol,3,4-dimethyl-)

• Product name: 3,4-Hexanediol,3,4-dimethyl-
• CAS No: 1185-02-0
• MF: C₈H₁₈O₂
• MW: 146.227323055267
• CID: 212766
• PubChem ID: 223377

3,4-Hexanediol,3,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 3,4-Hexanediol,3,4-dimethyl-
• 3,4-Dimethyl-3,4-hexanediol
• 3,4-dimethylhexane-3,4-diol
• 3, 3,4-dimethyl-
• 3,4-dihydroxy-3,4-dimethylhexane
• 3,4-Dimethyl-hexan-3,4-diol
• 3,4-dimethyl-hexane-3,4-diol
• AC1L5CIG
• AC1Q778Y
• CTK4B0709
• dl-3,4-dimethyl-3,4-hexanediol
• meso-3,4-dimethyl-3,4-hexandiol
• NSC10993
• DTXSID70278996
• F87005
• AS-80048
• SCHEMBL2821815
• RJOVKNVJGPMWDT-UHFFFAOYSA-N
• 3,4-Dimethyl-3,4-hexanediol #
• 1185-02-0
• 3,4-Hexanediol, 3,4-dimethyl-
• NSC-10993
• DS-013929

• Inchi： InChI=1S/C8H18O2/c1-5-7(3,9)8(4,10)6-2/h9-10H,5-6H2,1-4H3
• InChI Key： RJOVKNVJGPMWDT-UHFFFAOYSA-N
• SMILES： CCC(C(CC)(C)O)(C)O

Computed Properties

• Exact Mass: 146.13074
• Monoisotopic Mass: 146.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 99.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 40.5Ų
• Tautomer Count: nothing
• XLogP3: 1.1

Experimental Properties

• Density: 0.939
• Boiling Point: 200.8°Cat760mmHg
• Flash Point: 81.1°C
• Refractive Index: 1.453
• PSA: 40.46
• LogP: 1.30840

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Tertiary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Tertiary alcohols

Additional information on 3,4-Hexanediol,3,4-dimethyl-

3,4-Hexanediol, 3,4-Dimethyl- (CAS No. 1185-02-0): An Overview of Its Properties and Applications

3,4-Hexanediol, 3,4-dimethyl- (CAS No. 1185-02-0) is a versatile organic compound that has garnered significant attention in the fields of chemistry and pharmaceuticals due to its unique properties and potential applications. This compound is a diol with two hydroxyl groups attached to the 3 and 4 positions of a hexane chain, further substituted with two methyl groups at the same positions. The structural formula of 3,4-hexanediol, 3,4-dimethyl- is CH₃CH(OH)CH₂CH(OH)CH₃.

The synthesis of 3,4-hexanediol, 3,4-dimethyl- typically involves multi-step processes, including the reduction of ketones or aldehydes and subsequent functional group manipulations. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these syntheses. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel palladium-catalyzed method that achieved high yields and excellent regioselectivity in the synthesis of this compound.

3,4-Hexanediol, 3,4-dimethyl- exhibits a range of physical and chemical properties that make it suitable for various applications. It is a colorless liquid with a boiling point of approximately 185°C and a melting point of -67°C. The compound is soluble in water and many organic solvents, which enhances its utility in different chemical reactions and formulations. Its hydroxyl groups can participate in hydrogen bonding and other intermolecular interactions, making it valuable in polymer science and materials engineering.

In the pharmaceutical industry, 3,4-hexanediol, 3,4-dimethyl- has shown promise as an intermediate in the synthesis of drugs and biologically active compounds. Its ability to form stable esters and ethers makes it an attractive starting material for the development of prodrugs and drug delivery systems. A recent study published in the European Journal of Medicinal Chemistry demonstrated that derivatives of 3,4-hexanediol, 3,4-dimethyl- exhibited enhanced solubility and bioavailability when used as prodrugs for certain antiviral agents.

The environmental impact of 3,4-hexanediol, 3,4-dimethyl- is another area of active research. Studies have shown that this compound is biodegradable under aerobic conditions and does not persist in the environment for extended periods. However, proper handling and disposal practices are essential to minimize any potential risks associated with its use.

In addition to its pharmaceutical applications, 3,4-hexanediol, 3,4-dimethyl- has found use in the cosmetics industry as a moisturizing agent and emollient. Its ability to enhance skin hydration and reduce transepidermal water loss makes it a valuable ingredient in skincare formulations. A study published in the Cosmetics Journal in 2020 reported that formulations containing 3,4-hexanediol, 3,4-dimethyl- showed significant improvements in skin hydration levels compared to control groups.

The versatility of 3,4-hexanediol, 3,4-dimethyl- extends to its use as a plasticizer in polymer science. Its low volatility and excellent compatibility with various polymers make it an effective additive for improving flexibility and processability. Recent research has focused on developing sustainable plasticizers using renewable resources, and 3,4-hexanediol, 3,4-dimethyl--based derivatives have shown promise as eco-friendly alternatives.

In conclusion, 3,4-hexanediol, 3,4-dimethyl- (CAS No. 1185-02-0) is a multifaceted compound with a wide range of applications across various industries. Its unique chemical structure and properties make it an invaluable resource for researchers and developers working on new materials and formulations. As ongoing research continues to uncover new possibilities for this compound, its importance in the fields of chemistry and pharmaceuticals is likely to grow even further.